molecular formula C12H12N2S2 B3236607 3,3'-Dimercaptobenzidine CAS No. 13730-46-6

3,3'-Dimercaptobenzidine

Cat. No. B3236607
CAS RN: 13730-46-6
M. Wt: 248.4 g/mol
InChI Key: VIZZYYXBVQTVQS-UHFFFAOYSA-N
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Description

3,3’-Dimercaptobenzidine is a chemical compound with the molecular formula C12H12N2S2 . It is also known by other synonyms such as 4,4’-Diamino-1,1’-biphenyl-3,3’-dithiole .


Synthesis Analysis

The synthesis of 3,3’-Diaminobenzidine, a compound related to 3,3’-Dimercaptobenzidine, involves the reaction of NH3 and 3,3’-dichlorobenzidine in the presence of various catalysts . The crude 3,3’-Diaminobenzidine is then purified by contacting it with sulfuric acid .


Chemical Reactions Analysis

While specific chemical reactions involving 3,3’-Dimercaptobenzidine are not mentioned in the search results, a related compound, 3,3’-Diaminobenzidine, is known to undergo oxidation reactions . It’s important to note that the exact reactions may vary depending on the conditions and the presence of other reactants.


Physical And Chemical Properties Analysis

The physical and chemical properties of 3,3’-Dimercaptobenzidine include its molecular weight and formula . Unfortunately, specific details such as its density, melting point, and boiling point were not available in the search results.

Scientific Research Applications

Synthesis of Polymers

The reaction of 3,3'-dimercaptobenzidine with other compounds like 1,4-cyclohexanedione can lead to the creation of soluble, high molecular weight polymers. For example, a spirobenzothiazoline polymer has been synthesized using 3,3'-dimercaptobenzidine, demonstrating significant thermal rearrangement properties above 200°C, transitioning into a ladder structure of a polydihydrobenzothiazine (Augl & Wrasidlo, 1970).

Applications in Plasmon-Driven Reduction Reactions

3,3'-Dimercaptobenzidine is significant in plasmon-driven selective reduction reactions. It has been involved in the reduction of 2-amino-5-nitrobenzenethiol to 3,3’-dimercapto-4,4’-diaminoazobenzene, an azobenzene derivative, showcasing its stability and reactivity in various environments. This has implications for the synthesis of aromatic azobenzene derivative compounds used in industries like dyes, food additives, and drugs (Ding, Chen, Li, & Sun, 2015).

Safety and Hazards

3,3’-Diaminobenzidine, a compound related to 3,3’-Dimercaptobenzidine, is considered hazardous. It is suspected of causing genetic defects and may cause cancer . It’s important to handle such compounds with care, using appropriate personal protective equipment .

Future Directions

While specific future directions for 3,3’-Dimercaptobenzidine were not found in the search results, research in related fields often involves developing new materials, establishing structure-function relationships, and investigating the impact of various chemical properties on the function of the material .

properties

IUPAC Name

2-amino-5-(4-amino-3-sulfanylphenyl)benzenethiol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H12N2S2/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6,15-16H,13-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VIZZYYXBVQTVQS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=CC(=C(C=C2)N)S)S)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12N2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

248.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3'-Dimercaptobenzidine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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